Cas no 1309959-51-0 (4-amino-1-methylpyrazolidin-3-one)

• Product Name: 4-amino-1-methylpyrazolidin-3-one
• CAS No: 1309959-51-0
• MF: C₄H₉N₃O
• MW: 115.133760213852
• MDL: MFCD07364490
• CID: 4587473
• PubChem ID: 67248659
• Update Time: 2025-07-15

4-amino-1-methylpyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methylpyrazolidin-3-one

• MDL： MFCD07364490
• Inchi： 1S/C4H9N3O/c1-7-2-3(5)4(8)6-7/h3H,2,5H2,1H3,(H,6,8)
• InChI Key： IVZDJABHZJKQOE-UHFFFAOYSA-N
• SMILES： N1(C)CC(N)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-1-methylpyrazolidin-3-one

Comprehensive Overview of 4-amino-1-methylpyrazolidin-3-one (CAS No. 1309959-51-0): Properties, Applications, and Research Insights

4-amino-1-methylpyrazolidin-3-one (CAS No. 1309959-51-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of pyrazolidinone, this molecule exhibits a methyl group at the 1-position and an amino group at the 4-position, which contribute to its reactivity and potential biological activity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The compound's molecular formula (C₄H₉N₃O) and moderate polarity make it soluble in polar organic solvents, a property critical for its application in combinatorial chemistry. Recent studies highlight its utility in developing small-molecule inhibitors, with particular interest in its potential to modulate protein-protein interactions. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low off-target effects.

From a synthetic chemistry perspective, 4-amino-1-methylpyrazolidin-3-one serves as a versatile intermediate for constructing more complex nitrogen-containing heterocycles. Its amino group allows for straightforward functionalization through acylation or alkylation reactions, while the carbonyl moiety participates in condensation reactions. These characteristics answer frequent search queries about "modifiable pharmaceutical intermediates" and "scaffolds for bioactive molecules."

Analytical characterization of this compound typically involves HPLC purity testing (often >95%) and structural confirmation via NMR spectroscopy and mass spectrometry. The stability profile under various pH conditions makes it suitable for formulation studies, addressing common industry questions about "compound shelf life" and "storage conditions for nitrogen heterocycles."

In material science applications, the hydrogen-bonding capacity of 4-amino-1-methylpyrazolidin-3-one has sparked interest for designing molecular crystals with specific properties. This connects to trending searches about "crystal engineering" and "functional materials design," particularly in contexts requiring precise molecular arrangements.

Environmental and green chemistry considerations for this compound focus on developing sustainable synthetic routes, responding to growing concerns about "eco-friendly chemical production." Recent patents disclose improved methods for its preparation using catalytic amination techniques that reduce waste generation.

The pharmacological potential of 4-amino-1-methylpyrazolidin-3-one derivatives continues to be explored through in silico screening and structure-activity relationship studies. These investigations often appear in literature discussing "fragment-based drug design" and "lead optimization strategies," topics frequently searched by medicinal chemists.

Quality control protocols for this compound emphasize residual solvent analysis and heavy metal testing, addressing regulatory requirements for pharmaceutical intermediates. This information responds to common queries about "GMP-compliant chemical synthesis" and "quality standards for research chemicals."

Emerging applications include its use as a ligand in coordination chemistry, where its bidentate binding capability facilitates the formation of stable metal complexes. This property aligns with current research trends in "catalysis design" and "materials with tunable electronic properties."

From a commercial perspective, 4-amino-1-methylpyrazolidin-3-one (CAS No. 1309959-51-0) is typically supplied as a white to off-white crystalline powder with detailed certificates of analysis. Suppliers often provide technical data sheets addressing frequent customer questions about "batch-to-batch consistency" and "custom synthesis options."

Ongoing research continues to uncover new dimensions of this compound's utility, particularly in the context of bioisosteric replacements and prodrug development. These applications respond to the pharmaceutical industry's need for "improved drug bioavailability" and "reduced metabolic liabilities," common themes in contemporary literature searches.